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Compound of Interest

Compound Name: 2-Furamide

Cat. No.: B1196590 Get Quote

An In-depth Technical Guide to 2-Furamide: Chemical Properties and Structure

Introduction
2-Furamide, also known as furan-2-carboxamide, is an organic compound derived from furan.

[1] It is a versatile chemical intermediate utilized in various fields, including pharmaceutical

development, agricultural chemistry, and polymer science.[2] Structurally, it features a furan

ring substituted with an amide functional group, which imparts unique reactivity and solubility

characteristics.[1][2] This guide provides a comprehensive overview of the chemical properties,

molecular structure, synthesis, and biological relevance of 2-Furamide for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
2-Furamide is a white to off-white crystalline powder.[1][2] It exhibits good solubility in solvents

like methanol.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference

IUPAC Name furan-2-carboxamide [1][3][4]

CAS Number 609-38-1 [1][2][3][5]

Molecular Formula C₅H₅NO₂ [1][2][3][5]

Molecular Weight 111.10 g/mol [1][2][3][5]

Appearance
White to almost white

crystalline powder
[1][2]

Melting Point 138 - 144 °C [1][2][4]

Boiling Point 148 °C at 11 mmHg [2]

Purity ≥ 96.0% - 98% (GC) [2][4]

Molecular Structure
The structure of 2-Furamide consists of a five-membered aromatic furan ring with an amide

group attached at the second position. This combination of a heterocyclic aromatic system and

a functional amide group is key to its chemical reactivity and applications as a building block in

synthesis.[1][2]

Identifier Value Reference

Canonical SMILES C1=COC(=C1)C(=O)N [1][3]

InChI
InChI=1S/C5H5NO2/c6-5(7)4-

2-1-3-8-4/h1-3H,(H2,6,7)
[1][3][6]

InChI Key
TVFIYRKPCACCNL-

UHFFFAOYSA-N
[1][3][4][6]

PubChem CID 69108 [2][3]

Crystal Structure
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The detailed three-dimensional arrangement of atoms in solid 2-Furamide has been

determined by X-ray crystallography. The data is available in the Cambridge Structural

Database under the deposition number CCDC 765490.[3]

Experimental Protocols
General Protocol for Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a fundamental technique for elucidating the structure of organic

molecules like 2-Furamide. ¹H and ¹³C NMR spectra provide detailed information about the

hydrogen and carbon framework, respectively.

Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of 2-Furamide in a suitable deuterated

solvent (e.g., Polysol, DMSO-d₆).[7][8]

Instrument Setup: Use a standard NMR spectrometer (e.g., Varian CFT-20 or a 300 MHz

spectrometer).[7][8] Tetramethylsilane (TMS) is typically used as an internal reference

standard.[7]

Data Acquisition: Record the ¹H NMR spectrum to identify the chemical shifts, integration,

and coupling patterns of the protons on the furan ring and the amide group.

¹³C NMR Acquisition: Record the ¹³C NMR spectrum to determine the number of unique

carbon environments. For 2-Furamide, spectra have been recorded in Polysol.[7]

Data Analysis: Process the acquired spectra to assign peaks to specific atoms within the

molecule, confirming the furan-2-carboxamide structure.

Synthesis and Reactions
2-Furamide can be synthesized through various methods, primarily involving the modification

of furan precursors. It also participates in reactions typical of amides and furan rings.

Synthesis Methods
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Several synthetic routes to 2-Furamide have been established:

Direct Amidation: This involves reacting furan derivatives, such as furoic acid or its esters,

with ammonia or other aminating agents under controlled conditions.[1]

Transformation from Furfural: Catalytic processes can convert furfural, a common biomass-

derived chemical, into 2-Furamide, which is a significant route for utilizing renewable

resources.[1]

Below is a generalized workflow for the synthesis of 2-Furamide from a furan-based precursor.
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Furan-2-carboxylic Acid
or Furfural

Activation / Oxidation

Step 1

Amidation with
Ammonia (NH3)

Step 2

2-Furamide

Step 3

Purification
(Crystallization)

Step 4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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